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Compound of Interest

Compound Name: Butyl(3-methoxypropyl)amine

Cat. No.: B15251572

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Butyl(3-methoxypropyl)amine, also
known as 3-Methoxypropylamine (MOPA), and Morpholine, two amines with significant
industrial applications. The assessment covers their economic and environmental impacts,
performance in key applications, and roles in chemical synthesis, supported by available data
and experimental protocols.

Economic and Market Overview

Both MOPA and Morpholine are vital chemicals in various industries, leading to considerable
market sizes. The global market for 3-Methoxypropylamine (MOPA) was valued at
approximately USD 350 million in 2023 and is projected to reach around USD 520 million by
2032, with a compound annual growth rate (CAGR) of 4.5%.[1] This growth is driven by its
increasing use in pharmaceuticals, agrochemicals, dyes, and water treatment.[1][2][3] The
industrial grade 3-methoxypropylamine market was projected to reach $181.2 million in 2025.

[4]

The Morpholine market is also substantial, with a valuation of over USD 3.8 billion in 2022, and
is expected to grow at a CAGR of 6% between 2023 and 2032.[5] Its primary applications are
in rubber additives, corrosion inhibitors, and as a chemical intermediate.[5]
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The production processes for these amines differ, influencing their cost-effectiveness. MOPA is
typically synthesized from 3-methoxypropanol through a continuous catalytic ammonification
and dehydration process, which is described as having high transformation efficiency and
selectivity with few by-products, potentially leading to lower production costs.[6] Morpholine is
commonly produced by the dehydration of diethanolamine with concentrated sulfuric acid or
from diethylene glycol and ammonia under high temperature and pressure.[4][7]

Performance as a Corrosion Inhibitor

A primary application for both MOPA and Morpholine is as corrosion inhibitors in steam boiler
and condensate systems. They function by neutralizing carbonic acid that forms in the steam,
thereby increasing the pH and reducing the corrosion of metal components.[8][9]

MOPA is often considered a more advantageous alternative to Morpholine in this application. It
is reported to have a more desirable distribution ratio and a higher basicity value.[10] A
favorable distribution ratio ensures that the amine is evenly distributed between the water and
steam phases, providing comprehensive protection throughout the system. Higher basicity
means that less of the chemical is required to achieve the desired pH, making it more efficient.
In contrast, Morpholine has a low distribution ratio, leading to potential losses through
blowdown, and its lower basicity requires higher concentrations to be effective.[10]

Table 1: Comparative Properties of MOPA and Morpholine as Corrosion Inhibitors

Butyl(3-
Property methoxypropyl)ami  Morpholine Advantage
ne (MOPA)
Distribution Ratio More desirable Low MOPA
Basicity Fairly high Low MOPA
Efficiency Higher Lower MOPA
Odor in Dilute o Can have an amine-
] Not objectionable ] MOPA
Solutions like odor

Environmental Impact Assessment
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The environmental profiles of MOPA and Morpholine present significant differences, particularly

concerning biodegradability and the formation of hazardous by-products.

MOPA is considered readily biodegradable, with studies showing greater than 70% degradation

in the OECD Test Guideline 302B. This suggests a lower potential for persistence in the

environment.

A major environmental and health concern with Morpholine is its potential to form N-

nitrosomorpholine (NMOR), a suspected carcinogen.[7][8][11] This reaction can occur in the

presence of nitrites, which can be formed from naturally occurring nitrates in the diet or from

nitrogen oxides in the atmosphere.[7][8] This has led to restrictions on the use of Morpholine in

some applications, such as in fruit coatings in the European Union.[8]

Table 2: Environmental and Toxicological Profile

Parameter

Butyl(3-
methoxypropyl)amine
(MOPA)

Morpholine

Biodegradability

Readily biodegradable (>70%
in OECD 302B)

Information not as readily
available, but concerns exist
about its persistence and by-

products.

Toxicity (Oral LD50, rat)

688.1 mg/kg bw

Acute LD50 (oral, rat) is 320
mg/kg

Carcinogenicity

Not classified as a carcinogen.

Can form N-nitrosomorpholine
(NMOR), a potential
carcinogen.[7][8][11]

Aquatic Toxicity

Harmful to aquatic life.

Can be harmful to aquatic life.

Experimental Protocol: Inherent Biodegradability (OECD

302B)

This test evaluates the potential for a chemical to be biodegraded by a mixed population of

microorganisms.
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e Principle: A relatively high concentration of the test substance is incubated with a high
concentration of microorganisms from activated sludge. The degradation is followed by
measuring the decrease in Dissolved Organic Carbon (DOC) over a 28-day period.

o Apparatus: Biometer flasks or similar vessels, aeration system, magnetic stirrers, and
equipment for DOC analysis.

e Procedure:

o Prepare a mineral medium containing the test substance as the sole organic carbon

source.
o Inoculate the medium with activated sludge.
o Aerate the flasks and incubate in the dark at a constant temperature (20-25°C).
o Take samples at regular intervals and analyze for DOC.
o Calculate the percentage of biodegradation based on the reduction of DOC.

e Pass Level: A substance is considered to have high inherent biodegradability if the
percentage of DOC removal is >70%.

Role in Drug Development and Chemical Synthesis

Butyl(3-methoxypropyl)amine is a key intermediate in the synthesis of various
pharmaceuticals and dyes. Its chemical structure provides a valuable building block for creating
more complex molecules.[2][12]

Synthesis of Rabeprazole

MOPA is used in the synthesis of Rabeprazole, a proton pump inhibitor used to treat acid-
related stomach and esophageal problems. In the synthesis process, MOPA is reacted with
other precursors to form a key intermediate, 2-[[[4-(3-methoxy propoxy)-3-methyl-2-pyridyl]
methyl] sulfonyl]-1H-benzimidazole.[13]
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Starting Materials

2-(Chloromethyl)-4-(3-methoxypropoxy)-3-methylpyridine 2-Mercaptobenzimidazole

Condensation
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Synthesis of Disperse Blue 60

MOPA is also a crucial raw material in the production of Disperse Blue 60, a widely used dye
for polyester fibers. The synthesis involves the condensation of 1,4-diaminoanthraquinone
derivatives with MOPA.[5][9][10][14][15][16]

@moanthraquinone D@

Condensation

Butyl(3-methoxypropyl)amine

Click to download full resolution via product page
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Conclusion

Butyl(3-methoxypropyl)amine (MOPA) presents itself as a favorable alternative to Morpholine
in several key industrial applications, particularly as a corrosion inhibitor in steam systems. Its
superior performance characteristics, such as a more desirable distribution ratio and higher
basicity, suggest greater efficiency. From an environmental standpoint, MOPA's ready
biodegradability is a significant advantage over Morpholine, which carries the risk of forming
the potential carcinogen N-nitrosomorpholine.

Economically, while both have substantial markets, the efficient synthesis process of MOPA
may offer cost benefits. In the realm of chemical synthesis, MOPA serves as a critical and
versatile intermediate in the production of important pharmaceuticals and dyes. For
researchers and professionals in drug development and industrial chemistry, the choice
between these two amines should consider not only the immediate performance requirements
but also the broader economic and environmental implications. The data suggests that in many
cases, Butyl(3-methoxypropyl)amine offers a more sustainable and efficient option.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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